BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Operational Guide for 3-
MERCAPTO-3-METHYL-1-HEXANOL

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

3-MERCAPTO-3-METHYL-1-
HEXANOL

Cat. No.: B149205

Compound Name:

This guide provides immediate, essential safety and logistical information for handling 3-
MERCAPTO-3-METHYL-1-HEXANOL in a laboratory setting. Adherence to these procedures
is critical for ensuring the safety of all personnel and minimizing environmental impact.

Personal Protective Equipment (PPE)

When handling 3-MERCAPTO-3-METHYL-1-HEXANOL, the following personal protective
equipment is mandatory to prevent exposure.[1]

PPE Category Specification

Wear appropriate protective eyeglasses or
Eye Protection chemical safety goggles as described by OSHA.

[1]

Hand Protection Wear compatible chemical-resistant gloves.[1]

Use a NIOSH/MSHA or European Standard EN

Respiratory Protection ]
149 approved respirator.[1]

Wear appropriate protective clothing and
Body Protection chemical-resistant gloves to prevent skin

exposure.[1]
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Handling and Storage

Proper handling and storage are crucial to maintain the chemical's integrity and prevent
accidental exposure.

Handling:

Avoid all contact with skin, eyes, and clothing.[1]

Do not ingest or inhale the substance.[1]

Prevent prolonged or repeated exposure.[1]

Ensure adequate ventilation, such as working in a chemical fume hood.[2]

Wash hands thoroughly after handling.[1]

Contaminated clothing should be removed and washed before reuse.[1]

Storage:

o Keep the container tightly closed when not in use.[1]

o Store in a cool, dry, and well-ventilated area.[3]

o Keep away from incompatible materials such as strong oxidizing agents and strong bases.[4]
Emergency Procedures

In the event of an exposure or spill, follow these first-aid and emergency measures.

First-Aid Measures:

« If Inhaled: Move the person to fresh air. If breathing is difficult or stops, administer artificial
respiration and seek immediate medical attention.[1][2]

e In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water
for at least 15 minutes. Remove contaminated clothing and shoes. Seek medical attention.[1]

[2]
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e In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
holding the eyelids open. Consult an ophthalmologist.[1][2]

« If Swallowed: Do not induce vomiting. Rinse the mouth with water and seek immediate
medical attention. Never give anything by mouth to an unconscious person.[2]

Spill Management:

Ensure adequate ventilation and evacuate personnel to a safe area.[2]

Use personal protective equipment during cleanup.[2]

For small spills, absorb with an inert material such as sand or vermiculite.[4][5]

Collect the absorbed material into a suitable, closed container for disposal.[2][4]

Prevent the spill from entering drains or waterways.[1][2]

Disposal Plan

All waste containing 3-MERCAPTO-3-METHYL-1-HEXANOL must be treated as hazardous
waste.

Waste Collection:

» Liquid Waste: Collect all unused or waste 3-MERCAPTO-3-METHYL-1-HEXANOL in a
designated, properly labeled, and sealed container.[5]

e Solid Waste: Contaminated materials such as gloves, absorbent pads, and pipette tips must
be collected in a separate, clearly labeled container for solid hazardous waste.[5]

Disposal Method:

e The primary recommended method of disposal is to dissolve or mix the material with a
combustible solvent and burn it in a chemical incinerator equipped with an afterburner and
scrubber.[1]

 Alternatively, dispose of the waste through a licensed hazardous waste disposal company.[5]
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e Do not dispose of this chemical down the drain.[5]

Quantitative Data

The following table summarizes key quantitative information for 3-MERCAPTO-3-METHYL-1-
HEXANOL.

Property Value

Molecular Formula C7H160S

Molecular Weight 148.27 g/mol [6]

Boiling Point 220.55 °C @ 760.00 mm Hg (estimated)[7]
Flash Point 189.00 °F / 87.20 °C (estimated)[7]

Vapor Pressure 0.023000 mmHg @ 25.00 °C (estimated)[7]
Water Solubility 1133 mg/L @ 25 °C (estimated)[7]

Safe Handling Workflow

The following diagram illustrates the standard operational workflow for handling 3-
MERCAPTO-3-METHYL-1-HEXANOL in a laboratory setting.
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Caption: Workflow for the safe handling of 3-MERCAPTO-3-METHYL-1-HEXANOL.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guide for 3-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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